methyl (1s,3s)-3-ethynyl-3-hydroxycyclobutane-1-carboxylate, trans
Overview
Description
Methyl (1s,3s)-3-ethynyl-3-hydroxycyclobutane-1-carboxylate, trans (trans-methyl 3-ethynylcyclobutane-1-carboxylate, or MECB) is an organic compound with a unique structure and properties that make it a useful reagent in a variety of scientific and medical applications. This compound is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. It is also used in the synthesis of polymers, such as polyethylene, polypropylene, and polystyrene. MECB has a wide range of applications in the fields of chemistry, biology, and medicine.
Mechanism of Action
MECB is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. The mechanism of action of MECB is not well understood, but it is believed to involve the formation of a cyclic ether, which is then reacted with a base to form the desired product. This reaction is believed to involve the formation of a cyclic ether, which is then reacted with a base to form the desired product.
Biochemical and Physiological Effects
MECB has been studied for its potential biochemical and physiological effects. Studies have shown that MECB can inhibit the activity of enzymes involved in the metabolism of drugs, and can also inhibit the activity of enzymes involved in the metabolism of fatty acids. In addition, MECB has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
MECB has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively inexpensive and easy to obtain. Additionally, it is a relatively stable compound and has a wide range of applications in the fields of chemistry, biology, and medicine. One of the main limitations of MECB is that it is relatively difficult to synthesize in the laboratory. Additionally, it is not very soluble in water, and its solubility in organic solvents is limited.
Future Directions
The potential applications of MECB are numerous, and there are many future directions in which research on this compound can be conducted. One potential future direction is to explore the use of MECB in the synthesis of novel pharmaceuticals and agrochemicals. Additionally, further research could be conducted to explore the mechanism of action of MECB in the synthesis of compounds, and to further investigate its biochemical and physiological effects. Additionally, further research could be conducted to investigate the potential uses of MECB in the synthesis of polymers, such as polyethylene, polypropylene, and polystyrene. Finally, further research could be conducted to explore the potential uses of MECB in the synthesis of azo dyes and other compounds.
Synthesis Methods
MECB can be synthesized in a variety of ways, including the cyclization of ethynyl alcohol, the reaction of ethynyl bromide with a Grignard reagent, and the reaction of ethynyl bromide with an alkali metal. The most common method of synthesis is the cyclization of ethynyl alcohol. In this method, ethynyl alcohol is reacted with a strong acid, such as sulfuric acid, to form a cyclic ether. The cyclic ether is then reacted with a base, such as sodium hydroxide, to form MECB.
Scientific Research Applications
MECB has a wide range of applications in scientific research. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. It is also used in the synthesis of polymers, such as polyethylene, polypropylene, and polystyrene. In addition, MECB is used as a reagent in the synthesis of a variety of compounds, including azo dyes, pharmaceuticals, and agrochemicals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'methyl (1s,3s)-3-ethynyl-3-hydroxycyclobutane-1-carboxylate, trans' involves the conversion of a cyclobutene derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclobutene", "Ethynylmagnesium bromide", "Methyl chloroformate", "Sodium hydroxide", "Hydrochloric acid", "Sodium sulfate", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Cyclobutene is treated with ethynylmagnesium bromide in diethyl ether to form (1R,3R)-1-ethynyl-3-magnesiobutane.", "Step 2: Methyl chloroformate is added to the reaction mixture and the resulting mixture is stirred at room temperature for 2 hours to form the corresponding methyl ester.", "Step 3: The reaction mixture is quenched with hydrochloric acid and the resulting mixture is extracted with diethyl ether.", "Step 4: The organic layer is washed with water, dried over sodium sulfate, and concentrated under reduced pressure to obtain the crude product.", "Step 5: The crude product is purified by column chromatography to obtain the desired product, methyl (1s,3s)-3-ethynyl-3-hydroxycyclobutane-1-carboxylate, trans." ] } | |
CAS RN |
2291294-88-5 |
Product Name |
methyl (1s,3s)-3-ethynyl-3-hydroxycyclobutane-1-carboxylate, trans |
Molecular Formula |
C8H10O3 |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
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